4-(3-Methoxybenzyl)-1lambda~6~,4-thiazinane-1,1-dione
Description
The compound is a derivative of methoxybenzyl compounds, which are often used in organic chemistry as precursors or intermediates in various reactions . Methoxybenzyl compounds are known for their stability and reactivity, making them useful in a variety of chemical contexts .
Synthesis Analysis
While specific synthesis methods for “4-(3-Methoxybenzyl)-1lambda~6~,4-thiazinane-1,1-dione” are not available, similar compounds have been synthesized using various methods. For instance, a glucoside of a physiologically active vanillyl alcohol was synthesized using maltase from Saccharomyces cerevisiae as a catalyst .Chemical Reactions Analysis
The chemical reactions of a compound depend on its functional groups and structure. While specific reactions for “4-(3-Methoxybenzyl)-1lambda~6~,4-thiazinane-1,1-dione” are not available, similar compounds like methoxybenzyl alcohols are known to undergo a variety of reactions, including oxidation and reduction .Mechanism of Action
Target of Action
Similar compounds such as chalcone analogues have been shown to interact with theEstrogen Receptor alpha (ERα) . ERα is a nuclear receptor that is activated by the hormone estrogen and plays a crucial role in the regulation of gene expression involved in the development and physiology of the reproductive system .
Mode of Action
Similar compounds like chalcone analogues can form a hydrogen bond to the glu353 residue in the active site of erα . This interaction can lead to changes in the conformation of the receptor, influencing its ability to regulate gene expression .
Biochemical Pathways
Compounds like chalcone analogues and their derivatives have been widely synthesized and explored for their potential uses, especially in anticancer drug discovery researches . They are known to affect various biochemical pathways, including those involved in cell proliferation and apoptosis .
Result of Action
Similar compounds like chalcone analogues have been shown to exhibit cytotoxic activity against various cancer cell lines . They can induce apoptosis (programmed cell death) and inhibit cell proliferation, thereby exerting their anticancer effects .
Safety and Hazards
Safety data sheets (SDS) provide information on the potential hazards of a compound and appropriate safety precautions. While an SDS for “4-(3-Methoxybenzyl)-1lambda~6~,4-thiazinane-1,1-dione” is not available, similar compounds like 4-Methoxybenzyl alcohol and 4-Hydroxy-3-methoxybenzyl alcohol have SDSs available .
properties
IUPAC Name |
4-[(3-methoxyphenyl)methyl]-1,4-thiazinane 1,1-dioxide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3S/c1-16-12-4-2-3-11(9-12)10-13-5-7-17(14,15)8-6-13/h2-4,9H,5-8,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGDYPBOZAAYIII-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2CCS(=O)(=O)CC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Methoxybenzyl)-1lambda~6~,4-thiazinane-1,1-dione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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